Cas no 10080-92-9 (Ethyl 1-methyl-5-oxopyrrolidine-3-carboxylate)

Ethyl 1-methyl-5-oxopyrrolidine-3-carboxylate structure
10080-92-9 structure
Product name:Ethyl 1-methyl-5-oxopyrrolidine-3-carboxylate
CAS No:10080-92-9
MF:C8H13NO3
MW:171.193722486496
CID:1126396
PubChem ID:54506108

Ethyl 1-methyl-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 1-methyl-5-oxopyrrolidine-3-carboxylate
    • 4-Ethoxycarbonyl-1-methyl-2-oxo-pyrrolidin
    • SureCN12667142
    • 3-Pyrrolidinecarboxylic acid, 1-methyl-5-oxo-, ethyl ester
    • CTK0G8617
    • 1-methyl-5-oxo-pyrrolidine-3-carboxylic acid ethyl ester
    • Ethyl 1-methyl-5-pyrrolidon-3-carboxylat
    • 1-Methyl-3-ethoxycarbonyl-pyrrolidon-(5)
    • 1-Methyl-5-oxo-pyrrolidin-3-carbonsaeure-aethylester
    • 4-Ethoxycarbonyl-1-methyl-2-oxo-pyrrolidin; SureCN12667142; 3-Pyrrolidinecarboxylic acid, 1-methyl-5-oxo-, ethyl ester; CTK0G8617; 1-methyl-5-oxo-pyrrolidine-3-carboxylic acid ethyl ester; Ethyl 1-methyl-5-pyrrolidon-3-carboxylat; 1-Methyl-3-ethoxycarbonyl-pyrrolidon-(5); 1-Methyl-5-oxo-pyrrolidin-3-carbonsaeure-aethylester;
    • DTXSID90711830
    • 10080-92-9
    • Ethyl 1-methyl-5-oxo-3-pyrrolidinecarboxylate
    • SCHEMBL12667142
    • DB-429798
    • Inchi: InChI=1S/C8H13NO3/c1-3-12-8(11)6-4-7(10)9(2)5-6/h6H,3-5H2,1-2H3
    • InChI Key: YFVCDGSSEOJQQP-UHFFFAOYSA-N
    • SMILES: CCOC(=O)C1CC(=O)N(C1)C

Computed Properties

  • Exact Mass: 171.08959
  • Monoisotopic Mass: 171.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 46.6Ų

Experimental Properties

  • PSA: 46.61
  • LogP: -0.03430

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